2-Piperazino-4,5-dichloronitrobenzene

• Molecular Formula: C10H11Cl2N3O2
• Molecular Weight: 276.12 g/mol
• IUPAC Name: 1-(4,5-dichloro-2-nitrophenyl)piperazine
• InChI: InChI=1S/C10H11Cl2N3O2/c11-7-5-9(14-3-1-13-2-4-14)10(15(16)17)6-8(7)12/h5-6,13H,1-4H2
• InChI Key: RWENNIBLLPUQMO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC(=C(C=C2[N+](=O)[O-])Cl)Cl

Description

2-Piperazino-4,5-dichloronitrobenzene is a useful research compound. Its molecular formula is C10H11Cl2N3O2 and its molecular weight is 276.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

68 g (0.3 mol) of 2,4,5-Trichloronitrobenzene and 77.4 g (0.9 mol) of piperazine were stirred in 100 ml of a dimethylformamide in the presence of 31 g of anhydrous potassium carbonate for one hour at a room temperature of 25° C. to 40° C. and then for one hour at 70° to 80° C. to obtain 49.5 g of 2-piperazino-4,5-dichloronitrobenzene. This compound was reacted with 2-ethylhexanoyl chloride in a solvent of acetonitrile in the presence of pyridine to obtain 2-[N-(2-hexanoyl)piperazino]-4,5-dichloronitrobenzene.